Cas no 2228643-22-7 (2,2-difluoro-1-(4-fluoro-1H-indol-3-yl)cyclopropan-1-amine)

2,2-Difluoro-1-(4-fluoro-1H-indol-3-yl)cyclopropan-1-amine is a fluorinated indole derivative featuring a cyclopropane ring with two fluorine substituents. This compound is of interest in medicinal chemistry due to its unique structural motif, which combines the indole scaffold—a common pharmacophore—with a difluorocyclopropylamine group. The presence of fluorine atoms enhances metabolic stability and modulates electronic properties, potentially improving binding affinity and selectivity in biological targets. Its rigid cyclopropane ring may also contribute to conformational restraint, favoring interactions with specific receptors or enzymes. This compound serves as a valuable intermediate for the synthesis of bioactive molecules, particularly in the development of pharmaceuticals targeting neurological or oncological pathways.

2,2-difluoro-1-(4-fluoro-1H-indol-3-yl)cyclopropan-1-amine structure

2228643-22-7 structure

Product Name:2,2-difluoro-1-(4-fluoro-1H-indol-3-yl)cyclopropan-1-amine

CAS No:2228643-22-7

MF:C₁₁H₉F₃N₂

MW:226.197772741318

CID:5850068

PubChem ID:165686845

Update Time:2025-06-07

2,2-difluoro-1-(4-fluoro-1H-indol-3-yl)cyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

- 2,2-difluoro-1-(4-fluoro-1H-indol-3-yl)cyclopropan-1-amine
- 2228643-22-7
- EN300-1970729
- Inchi： 1S/C11H9F3N2/c12-7-2-1-3-8-9(7)6(4-16-8)10(15)5-11(10,13)14/h1-4,16H,5,15H2
- InChI Key： HLZXMHRQQRRFRP-UHFFFAOYSA-N
- SMILES： FC1(CC1(C1=CNC2C=CC=C(C1=2)F)N)F

Computed Properties

Exact Mass: 226.07178278g/mol
Monoisotopic Mass: 226.07178278g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 16
Rotatable Bond Count: 1
Complexity: 310
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.7
Topological Polar Surface Area: 41.8Å²

2,2-difluoro-1-(4-fluoro-1H-indol-3-yl)cyclopropan-1-amine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Enamine	EN300-1970729-0.05g	2,2-difluoro-1-(4-fluoro-1H-indol-3-yl)cyclopropan-1-amine	2228643-22-7	0.05g	$1452.0	2023-09-16
Enamine	EN300-1970729-0.1g	2,2-difluoro-1-(4-fluoro-1H-indol-3-yl)cyclopropan-1-amine	2228643-22-7	0.1g	$1521.0	2023-09-16
Enamine	EN300-1970729-0.25g	2,2-difluoro-1-(4-fluoro-1H-indol-3-yl)cyclopropan-1-amine	2228643-22-7	0.25g	$1591.0	2023-09-16
Enamine	EN300-1970729-0.5g	2,2-difluoro-1-(4-fluoro-1H-indol-3-yl)cyclopropan-1-amine	2228643-22-7	0.5g	$1660.0	2023-09-16
Enamine	EN300-1970729-1.0g	2,2-difluoro-1-(4-fluoro-1H-indol-3-yl)cyclopropan-1-amine	2228643-22-7	1g	$1729.0	2023-06-01
Enamine	EN300-1970729-2.5g	2,2-difluoro-1-(4-fluoro-1H-indol-3-yl)cyclopropan-1-amine	2228643-22-7	2.5g	$3389.0	2023-09-16
Enamine	EN300-1970729-5.0g	2,2-difluoro-1-(4-fluoro-1H-indol-3-yl)cyclopropan-1-amine	2228643-22-7	5g	$5014.0	2023-06-01
Enamine	EN300-1970729-10.0g	2,2-difluoro-1-(4-fluoro-1H-indol-3-yl)cyclopropan-1-amine	2228643-22-7	10g	$7435.0	2023-06-01
Enamine	EN300-1970729-1g	2,2-difluoro-1-(4-fluoro-1H-indol-3-yl)cyclopropan-1-amine	2228643-22-7	1g	$1729.0	2023-09-16
Enamine	EN300-1970729-5g	2,2-difluoro-1-(4-fluoro-1H-indol-3-yl)cyclopropan-1-amine	2228643-22-7	5g	$5014.0	2023-09-16